Cas no 57718-10-2 (Butanedioic acid, methylene-, 4-propyl ester)

• Product name: Butanedioic acid, methylene-, 4-propyl ester
• CAS No: 57718-10-2
• MF: C₈H₁₁O₄
• MW: 171.170542955399
• CID: 1606333
• PubChem ID: 71444004

Butanedioic acid, methylene-, 4-propyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, methylene-, 4-propyl ester
• 2-methylidene-4-oxo-4-propoxybutanoate
• DTXSID60852805
• 57718-10-2

• Inchi： InChI=1S/C8H12O4/c1-3-4-12-7(9)5-6(2)8(10)11/h2-5H2,1H3,(H,10,11)
• InChI Key： OTJFVOXCJRUNNV-UHFFFAOYSA-N
• SMILES： CCCOC(=O)CC(=C)C(O)=O

Computed Properties

• Exact Mass: 171.06573
• Monoisotopic Mass: 171.06573383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters